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Compound of Interest

Compound Name: 2-Bromo-5-chlorobenzo[d]oxazole

Cat. No.: B1342612 Get Quote

An In-depth Technical Guide to 2-Bromo-5-chlorobenzo[d]oxazole (CAS Number: 1251033-

26-7) is not readily available in the public domain. The provided CAS number identifies a

chemical intermediate, and as such, extensive research into its biological properties, such as

mechanism of action or specific signaling pathways, is limited.

This document synthesizes the available information from chemical suppliers and safety data

sheets to provide a concise overview of its known properties and its role in chemical synthesis.

Chemical and Physical Properties
2-Bromo-5-chlorobenzo[d]oxazole is a halogenated benzoxazole derivative. Its primary role

appears to be as a building block in the synthesis of more complex molecules, notably as an

intermediate in the manufacturing of the dual orexin receptor antagonist, Suvorexant.[1]

Table 1: Physicochemical Properties of 2-Bromo-5-chlorobenzo[d]oxazole

Property Value Source

Molecular Formula C₇H₃BrClNO [2]

Molecular Weight 232.46 g/mol [2]

Boiling Point (Predicted) 302.6 ± 34.0 °C [2]

Density (Predicted) 1.820 ± 0.06 g/cm³ [2]

pKa (Predicted) -1.40 ± 0.10 [2]
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Safety and Handling
A comprehensive safety data sheet (SDS) was not available in English. However, a Finnish

SDS provides some general safety precautions. Standard laboratory safety protocols should be

followed when handling this compound. This includes the use of personal protective equipment

such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated

area or under a chemical fume hood.[3] In case of eye contact, it is recommended to rinse the

eyes with copious amounts of water for at least 20 minutes and seek immediate medical

attention.[3]

Role in Synthesis
The primary documented application of 2-Bromo-5-chlorobenzo[d]oxazole is as a chemical

intermediate. It is cited as a reactant in the synthesis of Suvorexant, a drug used for the

treatment of insomnia.[1] The synthesis of Suvorexant involves a multi-step process where 2-
Bromo-5-chlorobenzo[d]oxazole is a key structural component.[1]

Experimental Protocols & Biological Activity
Detailed experimental protocols for the use of 2-Bromo-5-chlorobenzo[d]oxazole are not

publicly available. Furthermore, there is no readily accessible scientific literature detailing its

biological activity, mechanism of action, or associated signaling pathways. Research into these

aspects may be proprietary or has not been published.

Synthetic Pathway Visualization
The following diagram illustrates the general synthetic relationship where 2-Bromo-5-
chlorobenzo[d]oxazole acts as a precursor.
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Caption: Role of 2-Bromo-5-chlorobenzo[d]oxazole as an intermediate in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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